Cas no 362601-74-9 (1-Methoxy-prop-2-yl Isothiocyanate)

• Product Name: 1-Methoxy-prop-2-yl Isothiocyanate
• CAS No: 362601-74-9
• MF: C₅H₉NOS
• MW: 131.196059942245
• CID: 303890
• PubChem ID: 2759576
• Update Time: 2025-07-25

1-Methoxy-prop-2-yl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Propane,2-isothiocyanato-1-methoxy-
• 1-Methoxy-prop-2-yl isothiocyanate
• 2-isothiocyanato-1-methoxypropane
• 1-Methoxy-2-isothiocyanato propane
• 1-methoxypropan-2-isothiocyanate
• 2-Isothiocyanato-1-methoxy-propane
• A823179
• FT-0644514
• SCHEMBL20167673
• DTXSID20374851
• AKOS000212558
• HMS1782B14
• 1-methoxy-prop-2-ylisothiocyanate
• MFCD03093788
• FS-5821
• 362601-74-9
• AKOS017268988
• EN300-01263
• Z56891385
• 1-Methoxy-prop-2-yl Isothiocyanate

• MDL： MFCD03093788
• Inchi： 1S/C5H9NOS/c1-5(3-7-2)6-4-8/h5H,3H2,1-2H3
• InChI Key： DJMXQOUSROJLDL-UHFFFAOYSA-N
• SMILES： S=C=NC(C)COC

Computed Properties

• Exact Mass: 131.04000
• Monoisotopic Mass: 131.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.68000
• LogP: 1.12410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on 1-Methoxy-prop-2-yl Isothiocyanate

Recent Advances in the Study of 1-Methoxy-prop-2-yl Isothiocyanate (CAS: 362601-74-9) and Its Applications in Chemical Biology and Medicine

1-Methoxy-prop-2-yl isothiocyanate (CAS: 362601-74-9) is a bioactive compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound belongs to the family of isothiocyanates, which are known for their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. Recent studies have explored the synthesis, mechanism of action, and therapeutic potential of 1-Methoxy-prop-2-yl isothiocyanate, shedding light on its unique chemical properties and pharmacological effects.

One of the key areas of research has been the synthesis and optimization of 1-Methoxy-prop-2-yl isothiocyanate. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for this compound, highlighting its improved yield and purity compared to traditional methods. The researchers utilized a combination of microwave-assisted synthesis and green chemistry principles to achieve a more efficient and environmentally friendly production process. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent investigations have focused on the anticancer potential of 1-Methoxy-prop-2-yl isothiocyanate. A 2022 study in Cancer Research demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast, lung, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways, such as the NF-κB and MAPK pathways, which are critical for cancer cell survival and proliferation. Additionally, the compound was found to induce apoptosis and autophagy in cancer cells, further supporting its potential as a therapeutic agent.

Another promising area of research is the anti-inflammatory effects of 1-Methoxy-prop-2-yl isothiocyanate. A study published in the European Journal of Pharmacology (2023) revealed that this compound can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. The researchers attributed this effect to the compound's ability to modulate the Nrf2/ARE pathway, which plays a central role in regulating oxidative stress and inflammation. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 1-Methoxy-prop-2-yl isothiocyanate as a therapeutic agent. Issues such as bioavailability, stability, and potential toxicity need to be addressed through further research. Recent studies have begun to explore formulation strategies, such as nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties. A 2023 study in the International Journal of Pharmaceutics reported the successful encapsulation of 1-Methoxy-prop-2-yl isothiocyanate in polymeric nanoparticles, which improved its stability and targeted delivery to tumor sites in animal models.

In conclusion, 1-Methoxy-prop-2-yl isothiocyanate (CAS: 362601-74-9) represents a promising candidate for further development in chemical biology and medicine. Recent advances in its synthesis, mechanism of action, and therapeutic applications have laid a strong foundation for future research. However, additional studies are needed to overcome existing challenges and fully realize its potential as a novel therapeutic agent. The ongoing exploration of this compound underscores the importance of interdisciplinary collaboration in advancing drug discovery and development.